2,6-Pyridinedicarboxylic acid 2,6-Pyridinedicarboxylic acid 2, 6-Pyridinedicarboxylic acid, also known as 2, 6-dipicolinic acid or 2, 6-dicarboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 2, 6-Pyridinedicarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2, 6-pyridinedicarboxylic acid is primarily located in the cytoplasm. 2, 6-Pyridinedicarboxylic acid is also a parent compound for other transformation products, including but not limited to, (2S, 4S)-4-hydroxy-2, 3, 4, 5-tetrahydrodipicolinic acid, 2, 3, 4, 5-tetrahydrodipicolinic acid, and 3-(2-deoxy-5-O-phosphonoribofuranosyl)pyridine-2, 6-dicarboxylic acid.
Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
Brand Name: Vulcanchem
CAS No.: 499-83-2
VCID: VC0025484
InChI: InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES: C1=CC(=NC(=C1)C(=O)O)C(=O)O
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol

2,6-Pyridinedicarboxylic acid

CAS No.: 499-83-2

Main Products

VCID: VC0025484

Molecular Formula: C7H5NO4

Molecular Weight: 167.12 g/mol

2,6-Pyridinedicarboxylic acid - 499-83-2

CAS No. 499-83-2
Product Name 2,6-Pyridinedicarboxylic acid
Molecular Formula C7H5NO4
Molecular Weight 167.12 g/mol
IUPAC Name pyridine-2,6-dicarboxylic acid
Standard InChI InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
Standard InChIKey WJJMNDUMQPNECX-UHFFFAOYSA-N
SMILES C1=CC(=NC(=C1)C(=O)O)C(=O)O
Canonical SMILES C1=CC(=NC(=C1)C(=O)O)C(=O)O
Melting Point 252°C
Physical Description Solid
Description 2, 6-Pyridinedicarboxylic acid, also known as 2, 6-dipicolinic acid or 2, 6-dicarboxypyridine, belongs to the class of organic compounds known as pyridinecarboxylic acids. Pyridinecarboxylic acids are compounds containing a pyridine ring bearing a carboxylic acid group. 2, 6-Pyridinedicarboxylic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Within the cell, 2, 6-pyridinedicarboxylic acid is primarily located in the cytoplasm. 2, 6-Pyridinedicarboxylic acid is also a parent compound for other transformation products, including but not limited to, (2S, 4S)-4-hydroxy-2, 3, 4, 5-tetrahydrodipicolinic acid, 2, 3, 4, 5-tetrahydrodipicolinic acid, and 3-(2-deoxy-5-O-phosphonoribofuranosyl)pyridine-2, 6-dicarboxylic acid.
Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
Related CAS 17956-40-0 (di-hydrochloride salt)
4220-17-1 (mono-hydrochloride salt)
63450-91-9 (di-potassium salt)
Solubility 0.03 M
5 mg/mL at 25 °C
Synonyms 2,6-dicarboxypyridine
2,6-pyridine dicarboxylate
2,6-pyridinedicarboxylate
2,6-pyridinedicarboxylic acid
3,4-pyridinedicarboxylate
dipicolinic acid
dipicolinic acid, calcium salt
dipicolinic acid, dipotassium salt
dipicolinic acid, disodium salt
dipicolinic acid, monosodium salt
dipicolinic acid, zinc salt
pyridine-2,6-dicarboxylic acid
zinc dipicolinate
Reference 1: Martin AD, Britton J, Easun TL, Blake AJ, Lewis W, Schröder M. Hirshfeld
Surface Investigation of Structure-Directing Interactions within Dipicolinic Acid
Derivatives. Cryst Growth Des. 2015 Apr 1;15(4):1697-1706. Epub 2015 Mar 20.
PubMed PMID: 25866487; PubMed Central PMCID: PMC4386464.


2: Han Y, Zhou S, Wang L, Guan X. Nanopore back titration analysis of dipicolinic
acid. Electrophoresis. 2015 Feb;36(3):467-70. doi: 10.1002/elps.201400255. Epub
2014 Oct 3. PubMed PMID: 25074707; PubMed Central PMCID: PMC4511083.


3: Datta S, Chatterjee S, Mitra S, Basu S. A reliable phenotypic assay for
detection of ESBLs and AmpCs in MBL-producing gram-negative bacteria with the use
of aminophenylboronic acid, dipicolinic acid and cloxacillin. J Microbiol
Methods. 2015 Aug;115:100-3. doi: 10.1016/j.mimet.2015.05.028. Epub 2015 Jun 3.
PubMed PMID: 26048656.


4: van Dijk K, Voets GM, Scharringa J, Voskuil S, Fluit AC, Rottier WC,
Leverstein-Van Hall MA, Cohen Stuart JW. A disc diffusion assay for detection of
class A, B and OXA-48 carbapenemases in Enterobacteriaceae using phenyl boronic
acid, dipicolinic acid and temocillin. Clin Microbiol Infect. 2014
Apr;20(4):345-9. doi: 10.1111/1469-0691.12322. Epub 2013 Aug 9. PubMed PMID:
23927659.


5: Francis MB, Allen CA, Sorg JA. Spore Cortex Hydrolysis Precedes Dipicolinic
Acid Release during Clostridium difficile Spore Germination. J Bacteriol. 2015
Jul;197(14):2276-83. doi: 10.1128/JB.02575-14. Epub 2015 Apr 27. PubMed PMID:
25917906; PubMed Central PMCID: PMC4524186.


6: Takahashi F, Sumitomo N, Hagihara H, Ozaki K. Increased dipicolinic acid
production with an enhanced spoVF operon in Bacillus subtilis and medium
optimization. Biosci Biotechnol Biochem. 2015;79(3):505-11. doi:
10.1080/09168451.2014.978261. Epub 2014 Nov 17. PubMed PMID: 25402593.


7: Wang J, de Kool RH, Velders AH. Lanthanide-Dipicolinic Acid Coordination
Driven Micelles with Enhanced Stability and Tunable Function. Langmuir. 2015 Nov
10;31(44):12251-9. doi: 10.1021/acs.langmuir.5b03226. Epub 2015 Oct 28. PubMed
PMID: 26479961.
PubChem Compound 10367
Last Modified Nov 11 2021
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